Cas no 1184088-75-2 (1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine)

• Product Name: 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine
• CAS No: 1184088-75-2
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD12815974
• CID: 1034547
• PubChem ID: 60983774
• Update Time: 2025-05-24

1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine
• N-[(5-bromopyridin-3-yl)methyl]-1-(furan-2-yl)methanamine
• 1184088-75-2
• DTXSID10734081
• DB-311088
• [(5-bromopyridin-3-yl)methyl][(furan-2-yl)methyl]amine
• J-503417
• 1-(5-Bromopyridin-3-yl)-N-[(furan-2-yl)methyl]methanamine

• MDL： MFCD12815974
• Inchi： 1S/C11H11BrN2O/c12-10-4-9(5-13-7-10)6-14-8-11-2-1-3-15-11/h1-5,7,14H,6,8H2
• InChI Key： OHAQLKFYNZYZKU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CNCC1=CC=CO1

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine

1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine: A Comprehensive Overview

1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine is a complex organic compound with the CAS number 1184088-75-2. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule combines a bromopyridine moiety with a furan-substituted methanamine group, creating a structure that exhibits intriguing chemical properties and reactivity.

The synthesis of 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and possibly oxidation or reduction steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable aspects of this compound is its potential as a building block in drug discovery. The bromopyridine ring is known for its ability to participate in various bioisosteric replacements, making it a valuable component in designing bioactive molecules. Additionally, the furan group introduces electron-donating properties, which can enhance the compound's interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the role of this compound in modulating kinase activity, suggesting its potential as a lead compound for anti-cancer therapies.

From a materials science perspective, 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine has shown promise as an intermediate in the synthesis of advanced materials, such as conductive polymers and coordination polymers. Its ability to form stable coordination bonds with metal ions makes it a candidate for applications in catalysis and sensing technologies. For instance, researchers have reported its use in constructing metalloporphyrin-based sensors for detecting environmental pollutants.

The chemical stability of 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine under various conditions has been extensively studied. It has been found to be stable under neutral and mildly basic conditions but undergoes degradation under strong acidic conditions due to the cleavage of the amine group. This information is crucial for its storage and handling in research and industrial settings.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in UV-vis spectroscopy that are indicative of its conjugated system. NMR studies have provided insights into the electronic environment around the nitrogen atom and the aromatic rings, aiding in structural elucidation. Mass spectrometry has also been instrumental in confirming the molecular formula and detecting any impurities present.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the pharmacokinetic properties of 1-(5-Bromopyridin-3-yl)-N-(furan-2-ylmethyl)methanamine. By modifying substituents on the pyridine ring or altering the furan group, researchers aim to enhance bioavailability while minimizing toxicity. These modifications are guided by computational modeling techniques that predict drug-like behavior based on molecular properties such as lipophilicity and solubility.

Moreover, green chemistry principles have been applied to the synthesis and application of this compound. For example, solvent-free reactions and biodegradable catalysts are being explored to reduce environmental impact. This aligns with global efforts to promote sustainable practices in chemical research and industry.

In conclusion, 1-(5-Bromopyridin-3-yl)-N-(furan-2-y